Cas no 794564-03-7 (Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester)

Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester structure
794564-03-7 structure
Product Name:Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester
CAS No:794564-03-7
MF:C31H46O3
MW:466.695149898529
CID:1797754
PubChem ID:66860687
Update Time:2025-04-21

Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester
    • 2-(4-phenylmethoxyphenyl)ethyl hexadecanoate
    • 794564-03-7
    • 2-[4-(BENZYLOXY)PHENYL]ETHYL HEXADECANOATE
    • DTXSID40735905
    • SCHEMBL966256
    • Inchi: 1S/C31H46O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-31(32)33-26-25-28-21-23-30(24-22-28)34-27-29-18-15-14-16-19-29/h14-16,18-19,21-24H,2-13,17,20,25-27H2,1H3
    • InChI Key: YDMJPLKEVXVKJS-UHFFFAOYSA-N
    • SMILES: O(CCC1C=CC(=CC=1)OCC1C=CC=CC=1)C(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 466.34469533g/mol
  • Monoisotopic Mass: 466.34469533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 21
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 35.5Ų
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